Cas no 1804263-71-5 (Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate)

• Product Name: Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate
• CAS No: 1804263-71-5
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4795867
• Update Time: 2025-06-10

Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate

• Inchi： 1S/C11H10BrClO3/c1-6(14)9(12)7-4-3-5-8(10(7)13)11(15)16-2/h3-5,9H,1-2H3
• InChI Key： SKNQFLKTSSZROK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(=O)OC)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate

Introduction to Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1804263-71-5)

Methyl 3-(1-bromo-2-oxopropyl-2-chlorobenzoate) (CAS No. 1804263-71-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents and biochemical probes. Its molecular architecture, featuring both bromo and chloro substituents, makes it a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic frameworks.

The significance of Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate lies in its potential applications across multiple domains of chemical biology. The presence of both bromo and chloro functional groups provides distinct reactivity patterns, enabling its use in various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biologically active molecules, including drug candidates and diagnostic tools.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting specific biological pathways. Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate has been explored as a key intermediate in the synthesis of molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to serve as a building block for more complex structures has made it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of this compound is its role in the development of photoreactive probes. The combination of electron-withdrawing groups like the ester and carbonyl functionalities, along with halogen substituents, enhances its photochemical properties. This has led to its application in photoaffinity labeling studies, where it can be used to identify and characterize binding sites on proteins of interest. Such studies are crucial for understanding protein-protein interactions and for the design of targeted therapeutics.

The synthesis of Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination and chlorination of benzoic acid derivatives, followed by functional group manipulation to introduce the propyl side chain with an aldehyde or ketone group at the terminal position. This strategic approach allows for the introduction of additional modifications downstream, making it a flexible scaffold for drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate's reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have been instrumental in predicting binding affinities and optimizing lead compounds for further development. The integration of experimental data with computational methods has streamlined the drug discovery process, making compounds like this one more accessible for therapeutic applications.

The pharmaceutical industry has also shown interest in Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate due to its potential as a precursor for antiviral and antibacterial agents. The structural features present in this compound allow for interactions with viral proteases and bacterial enzymes, making it a candidate for developing novel antibiotics and antiviral drugs. Additionally, its stability under various reaction conditions makes it suitable for large-scale synthesis, which is essential for industrial applications.

In conclusion, Methyl 3-(1-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1804263-71-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity patterns make it an invaluable tool for scientists working on drug discovery, biochemical probes, and photochemical applications. As research continues to uncover new uses for this compound, its importance in advancing chemical biology is set to grow even further.